Cas no 67122-13-8 (2-Naphthalenecarbonitrile, 1-amino-4-nitro-)
67122-13-8 structure
Product Name:2-Naphthalenecarbonitrile, 1-amino-4-nitro-
CAS No:67122-13-8
MF:C11H7N3O2
MW:213.192181825638
CID:388137
PubChem ID:12405681
Update Time:2025-04-19
2-Naphthalenecarbonitrile, 1-amino-4-nitro- Chemical and Physical Properties
Names and Identifiers
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- 2-Naphthalenecarbonitrile, 1-amino-4-nitro-
- 1-amino-4-nitronaphthalene-2-carbonitrile
- DTXSID60496728
- 67122-13-8
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- Inchi: 1S/C11H7N3O2/c12-6-7-5-10(14(15)16)8-3-1-2-4-9(8)11(7)13/h1-5H,13H2
- InChI Key: OCOQVJJGHJWVBL-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=C(C#N)C(=C2C=CC=CC2=1)N)=O
Computed Properties
- Exact Mass: 213.053826475g/mol
- Monoisotopic Mass: 213.053826475g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 330
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 95.6Ų
2-Naphthalenecarbonitrile, 1-amino-4-nitro- Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
67122-13-8 (2-Naphthalenecarbonitrile, 1-amino-4-nitro-) Related Products
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